Cas no 221697-86-5 (4-CHLORO-6,7-DIMETHOXY-2-PHENYLQUINAZOLINE)

• Product Name: 4-CHLORO-6,7-DIMETHOXY-2-PHENYLQUINAZOLINE
• CAS No: 221697-86-5
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 850912
• PubChem ID: 7131387
• Update Time: 2025-07-19

4-CHLORO-6,7-DIMETHOXY-2-PHENYLQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6,7-DIMETHOXY-2-PHENYLQUINAZOLINE
• AKOS BBR-004457
• 4-Chloro-6,7-dimethoxy-2-phenyl-quinazoline
• AT17343
• CS-0309011
• DTXSID00427915
• SB35533
• J-014562
• EN300-15127
• SCHEMBL20771102
• Z111872250
• 221697-86-5
• AKOS000118131

• Inchi： 1S/C16H13ClN2O2/c1-20-13-8-11-12(9-14(13)21-2)18-16(19-15(11)17)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key： NXUAKKINLOJPBS-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC(C2C=CC=CC=2)=N1)OC)OC

Computed Properties

• Exact Mass: 300.0665554g/mol
• Monoisotopic Mass: 300.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.2Ų

Additional information on 4-CHLORO-6,7-DIMETHOXY-2-PHENYLQUINAZOLINE

4-CHLORO-6,7-DIMETHOXY-2-PHENYLQUINAZOLINE (CAS No. 221697-86-5): A Comprehensive Overview

4-Chloro-6,7-dimethoxy-2-phenylquinazoline (CAS No. 221697-86-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The unique structural features of 4-chloro-6,7-dimethoxy-2-phenylquinazoline make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 4-chloro-6,7-dimethoxy-2-phenylquinazoline consists of a quinazoline core with a chlorine atom at the 4-position, methoxy groups at the 6 and 7 positions, and a phenyl group at the 2-position. These substituents contribute to the compound's stability and biological activity. The presence of the chlorine atom and methoxy groups enhances the lipophilicity of the molecule, facilitating its cellular uptake and interaction with biological targets.

Recent studies have highlighted the potential of 4-chloro-6,7-dimethoxy-2-phenylquinazoline in cancer therapy. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 4-chloro-6,7-dimethoxy-2-phenylquinazoline has shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Pharmacology reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-chloro-6,7-dimethoxy-2-phenylquinazoline could be a valuable lead compound for developing anti-inflammatory drugs.

The pharmacokinetic properties of 4-chloro-6,7-dimethoxy-2-phenylquinazoline have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in therapeutic settings. However, further optimization may be necessary to enhance its pharmacological profile and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-6,7-dimethoxy-2-phenylquinazoline in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-chloro-6,7-dimethoxy-2-phenylquinazoline (CAS No. 221697-86-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 4-chloro-6,7-dimethoxy-2-phenylquinazoline is poised to play a significant role in advancing medical treatments for various diseases.